Cas no 30085-24-6 (Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester)

• Product Name: Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
• CAS No: 30085-24-6
• MF: C₁₂H₁₅Cl₂NOS
• MW: 292.224600076675
• CID: 1440984
• PubChem ID: 71361339
• Update Time: 2025-04-20

Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, diethyl-, S-[(2,4-dichlorophenyl)methyl] ester
• S-[(2,4-dichlorophenyl)methyl] N,N-diethylcarbamothioate
• DTXSID60785083
• 30085-24-6
• S-[(2,4-Dichlorophenyl)methyl] diethylcarbamothioate

• Inchi： 1S/C12H15Cl2NOS/c1-3-15(4-2)12(16)17-8-9-5-6-10(13)7-11(9)14/h5-7H,3-4,8H2,1-2H3
• InChI Key： TUTGIUWWSVAUJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC(N(CC)CC)=O)Cl

Computed Properties

• Exact Mass: 291.02535
• Monoisotopic Mass: 291.0251407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31